Alanine vs Glycine Panclicins: Pancreatic Lipase Potency
In the porcine pancreatic lipase triolein hydrolysis assay, Panclicin A (alanine‑type) exhibits an IC₅₀ of 2.9 µM, while the glycine‑type panclicins C, D, and E achieve IC₅₀ values of 0.62, 0.66, and 0.89 µM respectively, demonstrating a 3.3‑ to 4.7‑fold potency disadvantage for Panclicin A [1]. This difference is directly attributable to the amino acid moiety [1].
IC₅₀ 2.9 µM
IC₅₀ 0.62 µM
(3.3× weaker)
| Evidence Dimension | Inhibitory potency (IC₅₀, µM) against porcine pancreatic lipase using triolein hydrolysis assay |
|---|---|
| Target Compound Data | Panclicin A IC₅₀ = 2.9 µM |
| Comparator Or Baseline | Panclicin C IC₅₀ = 0.62 µM; Panclicin D IC₅₀ = 0.66 µM; Panclicin E IC₅₀ = 0.89 µM |
| Quantified Difference | Panclicin A is 3.3‑fold weaker than Panclicin C, 4.4‑fold weaker than Panclicin D, and 3.3‑fold weaker than Panclicin E |
| Conditions | Porcine pancreatic lipase; substrate: triolein; all compounds tested in parallel in the same study [1] |
Why This Matters
Investigators requiring an alanine‑type panclicin with intrinsically lower pancreatic lipase potency (e.g., for SAR baseline studies or selectivity profiling) should procure Panclicin A rather than a glycine‑type congener.
- [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. J Antibiot (Tokyo). 1994 Dec;47(12):1369-75. doi: 10.7164/antibiotics.47.1369. PMID: 7844031. View Source
